Cas no 13535-91-6 ((4-Methylquinazolin-2-yl)methanol)

• Product Name: (4-Methylquinazolin-2-yl)methanol
• CAS No: 13535-91-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD18448900
• CID: 2004491
• PubChem ID: 78358440
• Update Time: 2025-06-11

(4-Methylquinazolin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxymethyl-4-methylquinazoline
• Linagliptin iMpurity N
• 2-QuinazolineMethanol, 4-Methyl-
• (4-Methylquinazolin-2-yl)Methanol
• CS-M2714
• PS-11557
• 13535-91-6
• C12759
• SCHEMBL16432784
• AKOS027327282
• (4-?Methylquinazolin-?2-?yl)?methanol
• (4-Methylquinazolin-2-yl)methanol

• MDL： MFCD18448900
• Inchi： 1S/C10H10N2O/c1-7-8-4-2-3-5-9(8)12-10(6-13)11-7/h2-5,13H,6H2,1H3
• InChI Key： PWDGWOCNQJCENI-UHFFFAOYSA-N
• SMILES： CC1C2C(=CC=CC=2)N=C(CO)N=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.326
• Topological Polar Surface Area: 46Ų

(4-Methylquinazolin-2-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (4-Methylquinazolin-2-yl)methanol

(4-Methylquinazolin-2-yl)methanol (CAS No. 13535-91-6): A Comprehensive Overview

(4-Methylquinazolin-2-yl)methanol (CAS No. 13535-91-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinazoline core and methyl substitution, has garnered attention for its potential therapeutic properties and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of (4-Methylquinazolin-2-yl)methanol consists of a quinazoline ring, which is a bicyclic heterocycle composed of a benzene ring fused to a pyrimidine ring. The presence of the methyl group at the 4-position and the hydroxymethyl group at the 2-position imparts distinct chemical and biological properties to this compound. These structural features make it an attractive candidate for various medicinal applications, particularly in the development of drugs targeting specific biological pathways.

Recent research has highlighted the potential of (4-Methylquinazolin-2-yl)methanol in several therapeutic areas. One notable area is its use as an intermediate in the synthesis of antitumor agents. Studies have shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, making it a valuable starting material for the development of novel anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of (4-Methylquinazolin-2-yl)methanol demonstrated significant inhibition of tumor growth in both in vitro and in vivo models.

In addition to its antitumor properties, (4-Methylquinazolin-2-yl)methanol has also been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. Enzyme inhibition is a common strategy in drug design, and compounds with high selectivity and potency are highly sought after. Research has shown that derivatives of this compound can effectively inhibit enzymes such as kinases and proteases, which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders.

The synthetic accessibility of (4-Methylquinazolin-2-yl)methanol further enhances its utility in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the condensation of 2-aminoacetophenone with formamide followed by methylation and reduction steps. These synthetic methods provide researchers with a reliable source of this compound, facilitating its use in both academic and industrial settings.

The physicochemical properties of (4-Methylquinazolin-2-yl)methanol are also noteworthy. It is a solid at room temperature with a melting point ranging from 105 to 107°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols. Its solubility profile allows for easy handling and formulation, which is crucial for both laboratory-scale experiments and large-scale production processes.

In terms of safety, while detailed toxicological data may vary depending on specific applications and concentrations, general precautions should be taken when handling this compound to ensure laboratory safety. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials to maintain its stability and purity.

The future prospects for (4-Methylquinazolin-2-yl)methanol are promising. Ongoing research continues to explore new derivatives and analogs with enhanced biological activity and improved pharmacological profiles. The versatility of this compound as both a therapeutic agent and a synthetic intermediate positions it as a valuable asset in the pharmaceutical industry. As new discoveries emerge, the potential applications of (4-Methylquinazolin-2-yl)methanol are likely to expand, contributing to advancements in drug discovery and development.